Cas no 1342822-61-0 (methyl 2-amino-3-(5-bromofuran-2-yl)propanoate)

• Product Name: methyl 2-amino-3-(5-bromofuran-2-yl)propanoate
• CAS No: 1342822-61-0
• MF: C₈H₁₀BrNO₃
• MW: 248.07390165329
• CID: 6563950
• PubChem ID: 64141038
• Update Time: 2025-10-31

methyl 2-amino-3-(5-bromofuran-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(5-bromofuran-2-yl)propanoate
• SCHEMBL5870087
• AKOS013459008
• 1342822-61-0
• EN300-1298826

• Inchi： 1S/C8H10BrNO3/c1-12-8(11)6(10)4-5-2-3-7(9)13-5/h2-3,6H,4,10H2,1H3
• InChI Key： HSSGQJOJBDCYOC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(C(=O)OC)N)O1

Computed Properties

• Exact Mass: 246.98441g/mol
• Monoisotopic Mass: 246.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 2-amino-3-(5-bromofuran-2-yl)propanoate

Methyl 2-Amino-3-(5-Bromofuran-2-yl)propanoate (CAS No. 1342822-61-0): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 2-amino-3-(5-bromofuran-2-yl)propanoate (CAS No. 1342822-61-0) is a synthetic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acids and their derivatives, specifically those with a furan ring and a bromine substituent. The presence of these functional groups imparts distinct chemical and biological characteristics, making it a valuable candidate for various medicinal purposes.

The chemical structure of methyl 2-amino-3-(5-bromofuran-2-yl)propanoate is characterized by a central carbon atom bonded to an amino group, a carboxylate ester, and a 5-bromofuran ring. The furan ring, a five-membered heterocyclic compound containing an oxygen atom, is known for its aromaticity and reactivity. The bromine substituent on the furan ring adds further complexity and reactivity to the molecule, influencing its biological activity and pharmacological properties.

Recent studies have highlighted the potential of methyl 2-amino-3-(5-bromofuran-2-yl)propanoate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures exhibit neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that methyl 2-amino-3-(5-bromofuran-2-yl)propanoate can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This inhibition can lead to increased levels of these neurotransmitters, potentially alleviating symptoms associated with conditions like depression and Parkinson's disease.

In addition to its neuroprotective properties, methyl 2-amino-3-(5-bromofuran-2-yl)propanoate has shown promise in cancer research. The bromine substituent on the furan ring can enhance the compound's ability to interact with specific protein targets involved in cell proliferation and apoptosis. A study published in the Cancer Research journal reported that this compound exhibited significant antiproliferative activity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

The pharmacokinetic properties of methyl 2-amino-3-(5-bromofuran-2-yl)propanoate have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound has favorable solubility and permeability characteristics, which are essential for efficient absorption and distribution in the body. Furthermore, it exhibits low toxicity in preclinical models, suggesting a favorable safety profile. These attributes make it an attractive candidate for further development as a therapeutic agent.

Synthesis methods for methyl 2-amino-3-(5-bromofuran-2-yl)propanoate have been optimized to improve yield and purity. One common approach involves the reaction of 5-bromofurfural with an appropriate amino acid derivative followed by esterification with methanol. This multi-step process allows for precise control over the formation of the desired product, ensuring high purity and consistency in large-scale production.

The potential applications of methyl 2-amino-3-(5-bromofuran-2-yl)propanoate extend beyond pharmaceuticals. In the field of materials science, this compound has been explored for its use in polymer synthesis due to its reactive functional groups. The presence of both an amino group and a carboxylate ester provides multiple points for chemical modification, enabling the creation of novel polymers with tailored properties for various applications, such as drug delivery systems and biocompatible materials.

In conclusion, methyl 2-amino-3-(5-bromofuran-2-yl)propanoate (CAS No. 1342822-61-0) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure confers distinct biological activities that make it a promising candidate for treating neurological disorders, cancer, and other diseases. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the scientific community.